Cas no 1105225-35-1 (2-{4-cyclopropyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N-(2-phenylethyl)acetamide)

• Product Name: 2-{4-cyclopropyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N-(2-phenylethyl)acetamide
• CAS No: 1105225-35-1
• MF: C₂₄H₂₃N₅O₂
• MW: 413.471724748611
• CID: 5802358
• PubChem ID: 30607410
• Update Time: 2025-06-25

2-{4-cyclopropyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N-(2-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-7-oxo-1-phenylpyrazolo[3,4-d]pyridazin-6-yl)-N-(2-phenylethyl)acetamide
• 2-{4-cyclopropyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N-(2-phenylethyl)acetamide
• F2459-1381
• 2-(4-cyclopropyl-7-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)-N-phenethylacetamide
• 1105225-35-1
• AKOS024649856

• Inchi： 1S/C24H23N5O2/c30-21(25-14-13-17-7-3-1-4-8-17)16-28-24(31)23-20(22(27-28)18-11-12-18)15-26-29(23)19-9-5-2-6-10-19/h1-10,15,18H,11-14,16H2,(H,25,30)
• InChI Key： FCABRPGNUHDXKN-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)CN1C(=O)C2N(C3=CC=CC=C3)N=CC=2C(C2CC2)=N1

Computed Properties

• Exact Mass: 413.18517499g/mol
• Monoisotopic Mass: 413.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-{4-cyclopropyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N-(2-phenylethyl)acetamide

Compound CAS No. 1105225-35-1: 2-{4-Cyclopropyl-7-Oxo-1-Phenyl-1H,6H,7H-Pyrazolo[3,4-d]Pyridazin-6-Yl}-N-(2-Phenylethyl)Acetamide

The compound with CAS No. 1105225-35-1, named 2-{4-cyclopropyl-7-oxo-1-phenyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-6-yl}-N-(2-phenylethyl)acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound belongs to the class of pyrazolopyridazines, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a cyclopropyl group, a phenyl group, and an acetamide moiety, making it a complex yet intriguing target for drug development.

Recent studies have highlighted the importance of pyrazolopyridazines in medicinal chemistry due to their ability to modulate various cellular pathways. The presence of the cyclopropyl group in this compound adds unique steric and electronic properties, enhancing its binding affinity to target proteins. Additionally, the phenyl group contributes to the molecule's lipophilicity, which is crucial for its absorption and bioavailability. The acetamide moiety further enhances the compound's solubility and stability, making it a promising candidate for therapeutic applications.

One of the most notable aspects of this compound is its potential as an antitumor agent. Preclinical studies have demonstrated that it exhibits significant cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and apoptosis regulation. Furthermore, its ability to penetrate cellular membranes efficiently makes it a strong candidate for targeted drug delivery systems.

Another area where this compound shows promise is in the treatment of neurodegenerative diseases. Research indicates that it may possess neuroprotective properties by modulating oxidative stress and inflammation pathways. The cyclopropyl group plays a critical role in these effects by stabilizing reactive intermediates and reducing oxidative damage to neuronal cells.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of advanced catalytic systems has enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. This has facilitated large-scale production for preclinical testing and early-stage clinical trials.

From an analytical standpoint, the compound has been thoroughly characterized using techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm its molecular structure and purity, ensuring its suitability for pharmacological studies. Additionally, computational modeling has been employed to predict its pharmacokinetic profile and toxicity potential, providing valuable insights for drug design optimization.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying this compound's biological activities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical development stages. If successful, this compound could represent a novel therapeutic option for patients suffering from cancer and other debilitating conditions.

In conclusion, CAS No. 1105225-35-1 stands out as a groundbreaking molecule with immense potential in the pharmaceutical industry. Its unique structural features and diverse biological activities make it a focal point for ongoing research efforts. As advancements in medicinal chemistry continue to unfold, this compound serves as a testament to the power of innovative drug discovery strategies.